4-[2-Hydroxy-2-(3-methoxyphenyl)ethoxy]benzaldehyde

• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol
• IUPAC Name: 4-[2-hydroxy-2-(3-methoxyphenyl)ethoxy]benzaldehyde
• InChI: InChI=1S/C16H16O4/c1-19-15-4-2-3-13(9-15)16(18)11-20-14-7-5-12(10-17)6-8-14/h2-10,16,18H,11H2,1H3
• InChI Key: NEOHGQHFAJJLCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(COC2=CC=C(C=C2)C=O)O

Description

4-[2-Hydroxy-2-(3-methoxyphenyl)ethoxy]benzaldehyde is a useful research compound. Its molecular formula is C16H16O4 and its molecular weight is 272.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 2-(3-methoxyphenyl)oxirane (5.60 g, 37.0 mmol) in toluene (65 ml) was added 4-hydroxybenzaldehyde (6.80 g, 5.60 mmol), 1M NaOH (65 ml) and PEG4000 (polyethylene glycol, 0.85 g) and the stirring mixture was heated at 78° C. overnight. The reaction mixture was allowed to cool to RT and extracted with EtOAc (2×150 ml). The combined extracts were washed with brine, dried (Na2SO4), filtered and evaporated in vacuo. The resulting light brown oil was chromatographed, eluting with 30-40% EtOAc/hexanes. Fractions containing the higher Rf spot were combined and evaporated in vacuo to give 1.86 g (18%) of the title compound as a clear colorless oil. Fractions containing the lower Rf spot were combined and evaporated in vacuo to give 0.90 g (9%) the regioisomer as a nearly colorless oil.